Cas no 2228185-90-6 (5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine
• CAS No: 2228185-90-6
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 6167287
• PubChem ID: 165685714
• Update Time: 2025-05-20

5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine
• 2228185-90-6
• EN300-1977917

• Inchi： 1S/C9H6ClFN2O/c10-7-3-5(11)1-2-6(7)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
• InChI Key： BDDAMYLPZFJNRC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(N)O1)F

Computed Properties

• Exact Mass: 212.0152687g/mol
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine

5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine: A Comprehensive Overview

The compound 5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine, identified by the CAS number 2228185-90-6, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its oxazole ring system, which is a five-membered heterocyclic structure containing one nitrogen and one oxygen atom. The oxazole ring is further substituted with a 2-chloro-4-fluorophenyl group at the 5-position and an amine group at the 2-position. These substituents impart unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. The oxazole ring system is known for its ability to modulate biological activity due to its aromaticity and electron-withdrawing properties. The presence of chlorine and fluorine substituents further enhances the molecule's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In addition to its role in drug discovery, 5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine has shown potential in materials science. Its rigid structure and conjugated system make it a suitable candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its electronic properties using computational chemistry tools, revealing its suitability as a π-conjugated material with high charge transport capabilities.

The toxicological profile of this compound has also been extensively studied to ensure its safety for human use. Initial studies indicate that it exhibits low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are currently underway to assess its potential genotoxicity and carcinogenicity. These findings are critical for determining its suitability as a drug candidate or material for consumer applications.

Recent advancements in analytical techniques have enabled precise characterization of this compound's physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences. These studies have also facilitated the development of novel synthetic routes that minimize environmental impact while maintaining high product quality.

In conclusion, 5-(2-chloro-4-fluorophenyl)-1,3-oxazol-2-amine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future research and development efforts.